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For Researchers, Scientists, and Drug Development Professionals

Introduction

Metol, with the chemical name p-Methylaminophenol Sulfate, is a cornerstone developing
agent in black-and-white photography, prized for its ability to produce images with fine grain
and low fog.[1][2] When formulated in combination with hydroquinone, it forms a potent Metol-
hydroquinone (MQ) developer capable of producing high-contrast images.[1][3] This
superadditive combination, where the combined developing activity is greater than the sum of
their individual actions, allows for versatile and efficient developer formulations.[3][4] By
adjusting the ratio of Metol to hydroquinone and modifying other components such as the alkali
and restrainer, a wide range of contrast levels can be achieved.[3][5]

These application notes provide a detailed protocol for the formulation, use, and evaluation of
Metol-based high-contrast developers, with a focus on reproducible and quantifiable results.

Chemical and Physical Properties of Metol
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Property Value

Chemical Formula (C7H10NO)2S04

Molecular Weight 344.38 g/mol

Appearance White to slightly pink crystalline powder[1]
Solubility Soluble in water and alcohol[1]

Melting Point 260 °C (decomposes)

pH Slightly acidic in solution[1]

High-Contrast Developer Formulations

High-contrast developers are characterized by a higher concentration of hydroquinone relative
to Metol and a strongly alkaline environment, often with a pH between 11 and 12.[5] A classic
example of such a formulation is Kodak D-19.

Stock Solution Formulation: Kodak D-19

This formulation is a well-established high-contrast developer.[2][6]
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Quantity per 1 Liter of

Component Purpose
Water
Developing agent (initiates
Metol 2.24g Pind g' ( _
development, fine grain)[5]
Preservative (prevents
Sodium Sulfite (anhydrous) 96.0 g oxidation of developing
agents)[2][6]
Developing agent (builds
Hydroquinone 8.8¢ Ping agent (
contrast)[2][5][6]
Sodium Carbonate 48.0 Accelerator (provides alkaline
(monohydrated) =9 pH for developer activity)[2][6]
Restrainer (prevents fog and
Potassium Bromide 50¢g controls development rate)[2]

[5](6]

Variations for Modulating Contrast

The contrast of an MQ developer can be systematically altered by changing the ratio of Metol

to hydroquinone. A higher proportion of hydroquinone will result in higher contrast.[5]

Potassiu

Hydroqui  Sodium Sodium

Formulati Metol . Expected
none Sulfite Carbonat .
on (glL) Bromide Contrast
(g/L) (g9/L) e (g/L)
(g/L)
Moderate
2.5 5.0 100.0 20.0 1.0 Lower
Contrast
High
Contrast 2.2 8.8 96.0 48.0 5.0 High
(D-19 type)
Very High )
2.0 12.0 90.0 55.0 6.0 Higher
Contrast
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Quantitative Performance Data

The following table provides representative data on the performance of a Kodak D-19 type
developer with a standard black and white film, illustrating the effect of development time on
the contrast index (gamma). Gamma is a measure of the contrast of the photographic material,
representing the slope of the straight-line portion of the characteristic curve.[7]

Development Time at 20°C (minutes) Contrast Index (Gamma)
4 0.85
5 1.05
6 1.25
7 1.40
8 1.55

Note: This data is illustrative. Actual results will vary depending on the specific film, agitation,
and temperature control.

Experimental Protocols
Preparation of Kodak D-19 Stock Solution (1 Liter)

Materials:

o Metol (p-Methylaminophenol Sulfate)

Sodium Sulfite (anhydrous)

Hydroquinone

Sodium Carbonate (monohydrated)

Potassium Bromide

Distilled water
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1-liter glass beaker

Magnetic stirrer and stir bar

Weighing scale (accurate to 0.1 g)

Graduated cylinders

1-liter amber glass storage bottle
Procedure:
o Start with 750 mL of distilled water at approximately 50°C.

o With gentle stirring, dissolve 2.2 g of Metol completely. It is crucial to dissolve the chemicals
in the specified order.[2]

e Slowly add and dissolve 96.0 g of Sodium Sulfite.
e Add and dissolve 8.8 g of Hydroquinone.

e Add and dissolve 48.0 g of Sodium Carbonate.

e Add and dissolve 5.0 g of Potassium Bromide.

e Add cold distilled water to bring the final volume to 1 liter.

Mix thoroughly and transfer the solution to a tightly sealed amber glass bottle for storage.

Sensitometric Evaluation of Developer Performance

This protocol outlines the procedure for determining the contrast index (gamma) of a developer
formulation.

Materials:
e Film of choice

o Calibrated photographic step wedge
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Contact printing frame or enlarger
Densitometer

Developer solution to be tested

Standard photographic fixer and washing aid

Graph paper or data analysis software

Procedure:

Exposure: In a darkroom, place a sheet of film in contact with the step wedge, emulsion to
emulsion. Expose the film through the step wedge using a controlled light source.

Development: Process the exposed film in the developer formulation being tested. Maintain
a constant temperature (e.g., 20°C) and a consistent, repeatable agitation pattern throughout
the development time.

Fixing, Washing, and Drying: After development, fix, wash, and dry the film according to
standard procedures to ensure archival stability.

Densitometry: Use a densitometer to measure the optical density of each step on the
processed film strip.

Plotting the Characteristic Curve: For each development time, plot the measured density (Y-
axis) against the corresponding log of the relative exposure from the step wedge (X-axis).
This will generate the characteristic curve (also known as the H&D curve) for that film-
developer combination.

Calculating Gamma (y): Gamma is the slope of the straight-line portion of the characteristic
curve. Select two points (D1, log E1) and (D2, log E2) on the straight-line portion of the curve
and calculate the slope using the following formula:

y=(D2-D1)/ (log E2 - log E1)[8]

Visualizations
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Superadditive Mechanism of Metol and Hydroquinone

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Silver Halide Emulsion

Exposed Silver Halide (AgX)

Reduction

Developer Solution

Metol (Active)

Metallic Silver (Ag)

Metol (Oxidized)

Hydroquinone (Active)

Oxidation

Hydroquinone (Oxidized)

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Prepare Developer
Formulation

Expose Film with
Step Wedge

Develop Film

Fix, Wash, and Dry

Analyze Results

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b085996?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. chemiis.com [chemiis.com]

. zebradryplates.com [zebradryplates.com]

. Metol - Wikipedia [en.wikipedia.org]

. benchchem.com [benchchem.com]

. michaelandpaula.com [michaelandpaula.com]

. Developer Review Blog No. 39 — Kodak D-19 — Alex Luyckx | Blog [alexluyckx.com]

. youtube.com [youtube.com]

°
[e0) ~ » (&) EEN w N =

. benchchem.com [benchchem.com]

« To cite this document: BenchChem. [Application Notes and Protocols for Metol in High-
Contrast Developer Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085996#protocol-for-using-metol-in-high-contrast-
developer-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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